Cas no 1934420-54-8 (Tert-Butyl 4-cyano-1H-pyrazole-1-carboxylate)
Tert-Butyl 4-cyano-1H-pyrazole-1-carboxylate is a versatile intermediate in organic synthesis, particularly valued for its utility in pharmaceutical and agrochemical applications. The tert-butyloxycarbonyl (Boc) protecting group enhances stability and facilitates selective deprotection under mild acidic conditions, making it suitable for multi-step synthetic routes. The cyano substituent at the 4-position offers reactivity for further functionalization, enabling the construction of complex heterocyclic frameworks. This compound exhibits high purity and consistent performance, ensuring reproducibility in research and industrial processes. Its compatibility with a range of reaction conditions underscores its broad utility in medicinal chemistry and material science.
1934420-54-8 structure
Product Name:Tert-Butyl 4-cyano-1H-pyrazole-1-carboxylate
CAS No:1934420-54-8
MF:C9H11N3O2
MW:193.202541589737
CID:4815975
PubChem ID:118989885
Update Time:2026-02-27
Tert-Butyl 4-cyano-1H-pyrazole-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- 1-Boc-4-Cyano-1H-pyrazole
- tert-Butyl 4-cyano-1H-pyrazole-1-carboxylate
- EN300-7394001
- AKOS027328550
- tert-Butyl4-cyano-1H-pyrazole-1-carboxylate
- tert-butyl 4-cyanopyrazole-1-carboxylate
- AS-35508
- 1934420-54-8
- MFCD29035112
- Tert-Butyl 4-cyano-1H-pyrazole-1-carboxylate
-
- Inchi: 1S/C9H11N3O2/c1-9(2,3)14-8(13)12-6-7(4-10)5-11-12/h5-6H,1-3H3
- InChI Key: AVNXLIUTAIDGAJ-UHFFFAOYSA-N
- SMILES: O(C(N1C=C(C#N)C=N1)=O)C(C)(C)C
Computed Properties
- Exact Mass: 193.085126602g/mol
- Monoisotopic Mass: 193.085126602g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 274
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 67.9
Tert-Butyl 4-cyano-1H-pyrazole-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A049004049-1g |
tert-Butyl 4-cyano-1H-pyrazole-1-carboxylate |
1934420-54-8 | 97% | 1g |
$406.64 | 2023-09-02 | |
| Alichem | A049004049-5g |
tert-Butyl 4-cyano-1H-pyrazole-1-carboxylate |
1934420-54-8 | 97% | 5g |
$1405.95 | 2023-09-02 | |
| Chemenu | CM513039-1g |
tert-Butyl 4-cyano-1H-pyrazole-1-carboxylate |
1934420-54-8 | 97% | 1g |
$366 | 2022-06-12 | |
| Enamine | EN300-7394001-0.05g |
tert-butyl 4-cyano-1H-pyrazole-1-carboxylate |
1934420-54-8 | 0.05g |
$563.0 | 2023-05-25 | ||
| Enamine | EN300-7394001-0.1g |
tert-butyl 4-cyano-1H-pyrazole-1-carboxylate |
1934420-54-8 | 0.1g |
$591.0 | 2023-05-25 | ||
| Enamine | EN300-7394001-0.25g |
tert-butyl 4-cyano-1H-pyrazole-1-carboxylate |
1934420-54-8 | 0.25g |
$617.0 | 2023-05-25 | ||
| Enamine | EN300-7394001-0.5g |
tert-butyl 4-cyano-1H-pyrazole-1-carboxylate |
1934420-54-8 | 0.5g |
$645.0 | 2023-05-25 | ||
| Enamine | EN300-7394001-1.0g |
tert-butyl 4-cyano-1H-pyrazole-1-carboxylate |
1934420-54-8 | 1g |
$671.0 | 2023-05-25 | ||
| Enamine | EN300-7394001-2.5g |
tert-butyl 4-cyano-1H-pyrazole-1-carboxylate |
1934420-54-8 | 2.5g |
$1315.0 | 2023-05-25 | ||
| Enamine | EN300-7394001-5.0g |
tert-butyl 4-cyano-1H-pyrazole-1-carboxylate |
1934420-54-8 | 5g |
$1945.0 | 2023-05-25 |
Tert-Butyl 4-cyano-1H-pyrazole-1-carboxylate Related Literature
-
Connor J. Taylor,Hikaru Seki,Friederike M. Dannheim,Mark J. Willis,Graeme Clemens,Brian A. Taylor,Thomas W. Chamberlain,Richard A. Bourne React. Chem. Eng., 2021,6, 1404-1411
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
1934420-54-8 (Tert-Butyl 4-cyano-1H-pyrazole-1-carboxylate) Related Products
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